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Compound of Interest

Compound Name: Lead molybdate

Cat. No.: B167746 Get Quote

This technical guide provides an in-depth analysis of the core physicochemical properties of

lead molybdate (PbMoO₄), specifically its melting point and density. The document is intended

for researchers, scientists, and professionals in drug development and material science who

require precise data and standardized experimental protocols.

Core Physicochemical Data
Lead molybdate is a yellow crystalline solid known for its high stability and low solubility in

water.[1] The following table summarizes the reported values for its melting point and density

from various sources.

Physicochemical Property Reported Value

Melting Point 1060-1070 °C[2][3]

1065 °C[4][5]

800 °C[6]

Density 6.92 g/cm³[7][8]

6.95 g/cm³[4][9]

6.85 g/cm³[3]

6.7-7.0 g/cm³[6]
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Experimental Protocols
Precise and reproducible methodologies are critical for determining the physical properties of

crystalline solids. The following sections detail standardized protocols for measuring the

melting point and density of lead molybdate.

The melting point of a crystalline solid is the temperature range over which it transitions from a

solid to a liquid phase.[10] For pure compounds, this range is typically narrow, often within 1-

2°C.[10] The presence of impurities can lead to a depression and broadening of the melting

point range.[10][11] The capillary method is a widely used technique for this determination.[12]

[13]

Methodology:

Sample Preparation: A small amount of the crystalline lead molybdate is finely ground into a

powder. The open end of a thin-walled capillary tube is pressed into the powder.[12] The

tube is then inverted and tapped gently to allow the solid to fall to the sealed end, packing it

to a height of 2-3 mm.[14]

Apparatus Setup: The packed capillary tube is placed in a heating apparatus, such as a Mel-

Temp device or a Thiele tube, adjacent to a calibrated thermometer.[12][14]

Heating: The sample is heated at a steady and slow rate, typically around 1-2°C per minute,

especially when approaching the anticipated melting point.[12][13] An initial rapid heating

can be performed to find an approximate melting point, followed by a more careful

measurement with a fresh sample.[12]

Observation and Measurement: The temperature at which the first droplet of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal of

the solid melts is recorded as the end of the range.[11]
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Grind Crystalline Solid

Pack Sample into Capillary Tube (2-3 mm height)

Place Capillary in Melting Point Apparatus

Heat Rapidly to Determine Approximate Melting Point

Cool Apparatus and Prepare New Sample

Heat Slowly (1-2°C/min) Near Approximate M.P.

Record T₁: First Appearance of Liquid

Record T₂: All Solid has Melted

Report Melting Point Range (T₁ - T₂)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Density is an intrinsic physical property that measures the mass of a substance per unit

volume.[15] For an irregularly shaped solid like a crystalline powder or aggregate, the density

can be accurately determined using the liquid displacement method, based on Archimedes'

principle.

Methodology:

Mass Measurement: The mass of the dry lead molybdate sample is accurately measured

using an analytical balance.

Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

solid is insoluble (e.g., water, as lead molybdate's solubility is negligible). The initial volume

of the liquid (V₁) is recorded.[16]

Displacement: The weighed solid sample is carefully and gently placed into the graduated

cylinder, ensuring it is fully submerged and that no liquid splashes out.[16]

Final Volume Measurement: The new volume of the liquid with the submerged solid (V₂) is

recorded.[16]

Calculation: The volume of the solid is the difference between the final and initial liquid

volumes (V = V₂ - V₁). The density (ρ) is then calculated using the formula: ρ = mass /

volume.
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Measure Mass of Dry Solid (m)

Calculate Density (ρ = m / V)

Record Initial Liquid Volume in Graduated Cylinder (V₁)

Calculate Solid Volume (V = V₂ - V₁)

Gently Submerge Solid in Liquid

Record Final Liquid Volume (V₂)

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Synthesis of Lead Molybdate
The properties of lead molybdate can be influenced by its synthesis method. A common

laboratory-scale preparation is through a wet chemistry precipitation reaction.[17] This ensures

a high-purity product suitable for detailed analysis.

Methodology:

A synthesis of lead molybdate powder can be achieved by reacting a solution of lead nitrate

(Pb(NO₃)₂) with a solution of ammonium molybdate ((NH₄)₂MoO₄).[17]

Precursor Preparation: Separate aqueous solutions of lead nitrate and ammonium

molybdate are prepared.

Precipitation: The lead nitrate solution is added dropwise to the ammonium molybdate

solution under constant stirring. A white precipitate of lead molybdate forms immediately.

[17]
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Separation and Purification: The precipitate is collected from the solution via filtration. It is

then washed to remove any unreacted precursors and byproducts.

Drying and Roasting: The collected powder is dried to remove residual water and may be

subsequently roasted at an elevated temperature (e.g., 480-500 °C) to ensure complete

reaction and achieve the desired crystallinity.[17][18]

Precursor Solutions

Dissolve Lead Nitrate
in Water

Add Pb(NO₃)₂ Solution to
(NH₄)₂MoO₄ Solution with Stirring

Dissolve Ammonium Molybdate
in Water

White PbMoO₄ Precipitate Forms

Solid-Liquid Separation (Filtration)

Dry Powder in Vacuum

Roast Powder (e.g., 550°C)

High-Purity PbMoO₄ Crystalline Powder
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Caption: Synthesis of Lead Molybdate Powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167746#lead-molybdate-melting-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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